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Compound of Interest

Compound Name: 2',4'-Dimethoxyflavone

Cat. No.: B1632992 Get Quote

A Note on Chemical Identification: The provided PubChem CID, 688714, corresponds to 2',4'-

Dimethoxy-3-hydroxyflavone. This guide will focus on the requested topic, 2',4'-
Dimethoxyflavone, a distinct chemical entity. This distinction is crucial for accurate research

and development.

Introduction
2',4'-Dimethoxyflavone is a naturally occurring polymethoxyflavonoid (PMF) found in sources

such as Brazilian orange essential oil.[1] As a member of the flavonoid class of compounds, it

possesses the characteristic C6-C3-C6 carbon skeleton. The flavone backbone is decorated

with two methoxy groups at the 2' and 4' positions of the B-ring. Methoxyflavones, in general,

have garnered significant scientific interest for their diverse biological activities, including anti-

inflammatory, neuroprotective, and potential anticancer properties.[2][3] The methylation of the

hydroxyl groups can influence the compound's metabolic stability and bioavailability, making it

a subject of interest for drug development professionals.

This technical guide provides a comprehensive overview of the available scientific data on

2',4'-Dimethoxyflavone, including its chemical and physical properties, a proposed synthesis

protocol, and an exploration of its biological activities with a focus on its potential therapeutic

applications.

Chemical and Physical Properties
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A definitive public database entry with a unique CAS number for 2',4'-Dimethoxyflavone is not

readily available, which presents a challenge in consolidating its physicochemical properties.

However, based on the analysis of its molecular structure and data from related compounds,

the following properties can be presented.

Property Value Source

Molecular Formula C₁₇H₁₄O₄ Inferred from structure

Molecular Weight 282.29 g/mol [4]

IUPAC Name

2-(2,4-

dimethoxyphenyl)chromen-4-

one

Inferred from structure

Appearance Likely a crystalline solid Based on related flavones

Solubility

Expected to be soluble in

organic solvents like DMSO,

methanol, and ethanol; poorly

soluble in water

Based on related flavones

Melting Point Not definitively reported -

The crystal and molecular structure of 2',4'-Dimethoxyflavone has been determined, providing

a solid foundation for its chemical identity.[5]

Synthesis of 2',4'-Dimethoxyflavone
The synthesis of flavones, including 2',4'-Dimethoxyflavone, is most commonly achieved

through the oxidative cyclization of a corresponding chalcone precursor. The following is a

detailed, step-by-step methodology based on established synthetic routes for flavones.

Experimental Protocol: Synthesis of 2',4'-
Dimethoxyflavone
Part 1: Synthesis of 2'-Hydroxy-2,4-dimethoxychalcone (Chalcone Precursor)
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Reaction Setup: To a solution of 2-hydroxyacetophenone (1 equivalent) and 2,4-

dimethoxybenzaldehyde (1 equivalent) in ethanol, add a 50% aqueous solution of potassium

hydroxide (KOH) dropwise at room temperature with vigorous stirring.

Reaction Monitoring: The reaction progress should be monitored by Thin Layer

Chromatography (TLC) using a suitable solvent system (e.g., hexane:ethyl acetate). The

reaction is typically complete within 12-24 hours.

Work-up: Once the reaction is complete, pour the reaction mixture into a beaker of crushed

ice and acidify with dilute hydrochloric acid (HCl) until the pH is acidic.

Isolation and Purification: The precipitated solid, 2'-Hydroxy-2,4-dimethoxychalcone, is

collected by filtration, washed with cold water until neutral, and dried. The crude product can

be purified by recrystallization from ethanol.

Part 2: Oxidative Cyclization to 2',4'-Dimethoxyflavone

Reaction Setup: Dissolve the purified 2'-Hydroxy-2,4-dimethoxychalcone (1 equivalent) in

dimethyl sulfoxide (DMSO). To this solution, add a catalytic amount of iodine (I₂).

Reaction Conditions: Heat the reaction mixture at 100-120 °C for 2-4 hours. The progress of

the cyclization can be monitored by TLC.

Work-up: After completion, cool the reaction mixture to room temperature and pour it into a

solution of sodium thiosulfate to quench the excess iodine.

Isolation and Purification: The precipitated solid, 2',4'-Dimethoxyflavone, is collected by

filtration, washed with water, and dried. The crude flavone can be further purified by column

chromatography on silica gel using a hexane-ethyl acetate gradient.
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Part 1: Chalcone Synthesis

Part 2: Flavone Synthesis
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Caption: Synthesis of 2',4'-Dimethoxyflavone via chalcone intermediate.

Biological Activities and Mechanism of Action
While specific biological data for 2',4'-Dimethoxyflavone is limited, the activities of related

dimethoxyflavone isomers provide valuable insights into its potential pharmacological profile.

The primary areas of interest for methoxyflavones are their anti-inflammatory and

neuroprotective effects.

Anti-inflammatory Activity
Mechanism of Action (Inferred): The anti-inflammatory effects of many flavonoids are

mediated through the inhibition of key signaling pathways involved in the inflammatory

response. For instance, 7,4'-Dimethoxyflavone has been shown to inhibit the production of

pro-inflammatory cytokines like TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated

macrophages.[6] This effect is thought to be mediated through the suppression of the

nuclear factor-kappa B (NF-κB) signaling pathway.[6] It is plausible that 2',4'-
Dimethoxyflavone shares a similar mechanism of action.
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Caption: Proposed inhibition of the NF-κB pathway by 2',4'-Dimethoxyflavone.
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Neuroprotective Effects
Mechanism of Action (Inferred): Studies on 4'-Methoxyflavone and 3',4'-Dimethoxyflavone

have demonstrated their ability to protect neurons from cell death induced by various stimuli.

[3] A key mechanism identified is the inhibition of parthanatos, a form of programmed cell

death, by reducing the overactivation of Poly(ADP-ribose) polymerase-1 (PARP-1).[3] Given

the structural similarities, 2',4'-Dimethoxyflavone may also exhibit neuroprotective

properties through a similar PARP-1 inhibitory mechanism.

Analytical Methods
The identification and quantification of 2',4'-Dimethoxyflavone, particularly in complex

mixtures like natural product extracts, require robust analytical techniques.

High-Performance Liquid Chromatography (HPLC): HPLC coupled with a UV or mass

spectrometry (MS) detector is the method of choice for the separation and quantification of

flavonoids. A reversed-phase C18 column with a gradient elution of acetonitrile and water

(often with a small amount of formic or acetic acid) is typically employed.

Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS can also be used for the

analysis of methoxyflavones, especially after derivatization to increase their volatility.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are indispensable for

the structural elucidation of flavonoids. While a complete, published NMR dataset for 2',4'-
Dimethoxyflavone is not readily available in public databases, analysis of related

compounds can aid in the interpretation of its spectra.

Mass Spectrometry (MS): Mass spectrometry, particularly high-resolution MS, is crucial for

determining the exact mass and molecular formula of the compound. Tandem MS (MS/MS)

provides fragmentation patterns that are characteristic of the flavone structure and the

positions of the methoxy groups.

Safety and Toxicology
There is currently no comprehensive safety and toxicology data available specifically for 2',4'-
Dimethoxyflavone. As with any investigational compound, it should be handled with
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appropriate precautions in a laboratory setting. Researchers should consult the Safety Data

Sheet (SDS) for related compounds and conduct a thorough risk assessment before handling.

Conclusion
2',4'-Dimethoxyflavone is a polymethoxyflavonoid with potential for further investigation in the

fields of inflammation and neuroprotection. While data specific to this isomer is limited, the

established biological activities of related compounds provide a strong rationale for its study.

The synthetic route outlined in this guide offers a practical approach for obtaining the

compound for research purposes. Further studies are warranted to fully elucidate its

pharmacological profile, mechanism of action, and safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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